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Compound of Interest

Compound Name: Prosulfocarb

Cat. No.: B1679731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

the herbicide Prosulfocarb, essential for environmental modeling and risk assessment. The

information is curated to meet the needs of researchers and scientists in understanding the

environmental fate and behavior of this compound.

Core Physicochemical Properties
The environmental mobility, persistence, and bioavailability of Prosulfocarb are largely

dictated by its fundamental physicochemical properties. These parameters are critical inputs for

environmental fate models used to predict its distribution and concentration in various

environmental compartments such as soil, water, and air.

A summary of the key physicochemical properties of Prosulfocarb is presented in the table

below.
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Property Value Temperature (°C) Method

Molecular Formula C₁₄H₂₁NOS - -

Molecular Weight 251.4 g/mol - -

Physical State
Light yellow to amber

liquid[1]
Ambient Visual Inspection

Melting Point < -20 °C - -

Boiling Point 146 °C at 0.01 mmHg - -

Density 1.05 g/cm³ 20 -

Vapor Pressure
1.9 x 10⁻³ Pa (1.4 x

10⁻⁵ mmHg)
25

Gas Saturation

Method (OECD 104)

Water Solubility 14 mg/L 20
Flask Method (OECD

105)

Octanol-Water

Partition Coefficient

(log Kow)

4.5 25
HPLC Method (OECD

117)

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc)

2630 - 4677 L/kg -
Batch Equilibrium

Method (OECD 106)

Henry's Law Constant 0.25 Pa m³/mol 25 Calculated

Dissociation Constant

(pKa)

Not applicable (non-

ionizable)
- -

Degradation and Dissipation
The persistence of Prosulfocarb in the environment is determined by its susceptibility to

various degradation processes, including hydrolysis, photolysis, and microbial degradation. The

half-life (DT₅₀) is a common metric used to express the rate of dissipation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/309754275_Fate_of_the_14_C-labeled_herbicide_prosulfocarb_in_a_soil_and_in_a_sediment-water_system
https://www.benchchem.com/product/b1679731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Degradation Pathway Half-life (DT₅₀) Conditions

Soil Metabolism (Aerobic) 15 - 41 days[1] Laboratory, 20°C

Hydrolysis Stable at pH 5, 7, and 9 25°C

Aqueous Photolysis 10 - 23 days pH 7, sterile water

Experimental Protocols
Accurate determination of physicochemical and degradation parameters is fundamental for

reliable environmental modeling. The following sections detail the methodologies, based on

internationally recognized OECD guidelines, for measuring the key properties of Prosulfocarb.

Water Solubility (OECD Guideline 105)
The water solubility of Prosulfocarb is determined using the Flask Method, suitable for

substances with solubility above 10⁻² g/L.

Principle: A supersaturated solution of Prosulfocarb in a suitable solvent (e.g., acetone) is

added to a flask containing purified water. The mixture is stirred for a prolonged period (e.g.,

24-48 hours) at a constant temperature (20 ± 0.5 °C) to reach equilibrium.

Procedure:

An excess amount of Prosulfocarb is added to a flask containing a known volume of

water.

The flask is sealed and agitated at a constant temperature.

After equilibrium is reached, the solution is centrifuged or filtered to remove undissolved

particles.

The concentration of Prosulfocarb in the clear aqueous phase is determined by a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.
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Data Analysis: The water solubility is reported as the mean concentration from at least three

replicate flasks.

Vapor Pressure (OECD Guideline 104)
The Gas Saturation Method is a common technique for determining the vapor pressure of

substances like Prosulfocarb.

Principle: A stream of inert gas (e.g., nitrogen) is passed through or over the substance at a

known flow rate and constant temperature, allowing the gas to become saturated with the

vapor of the substance.

Procedure:

A known amount of Prosulfocarb is placed in a thermostatically controlled saturation

column.

A controlled flow of inert gas is passed through the column.

The vaporized substance is collected in a cold trap or on a sorbent material.

The amount of trapped substance is quantified using an appropriate analytical technique

(e.g., Gas Chromatography-Mass Spectrometry, GC-MS).

Data Analysis: The vapor pressure is calculated from the amount of substance transported

by a known volume of gas.

Octanol-Water Partition Coefficient (OECD Guideline
117)
The log Kow of Prosulfocarb is determined using the High-Performance Liquid

Chromatography (HPLC) Method.

Principle: This method is based on the correlation between the retention time of a substance

on a reverse-phase HPLC column and its log Kow. The stationary phase is nonpolar (e.g.,

C18), and the mobile phase is a polar solvent mixture (e.g., methanol/water).

Procedure:
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A series of reference compounds with known log Kow values are injected into the HPLC

system to create a calibration curve of log (retention time) versus log Kow.

Prosulfocarb is then injected under the same chromatographic conditions.

The retention time of Prosulfocarb is measured.

Data Analysis: The log Kow of Prosulfocarb is determined by interpolating its retention time

on the calibration curve.

Soil Organic Carbon-Water Partitioning Coefficient
(OECD Guideline 106)
The Koc value is determined using the Batch Equilibrium Method.

Principle: A known mass of soil is equilibrated with a known volume of an aqueous solution

of Prosulfocarb of known concentration. The amount of Prosulfocarb sorbed to the soil is

determined by measuring the decrease in its concentration in the aqueous phase.

Procedure:

Soil samples with varying organic carbon content are prepared.

A solution of ¹⁴C-labeled or non-labeled Prosulfocarb in 0.01 M CaCl₂ is added to the soil

samples in centrifuge tubes.

The tubes are shaken in a constant temperature bath until equilibrium is reached.

The soil and aqueous phases are separated by centrifugation.

The concentration of Prosulfocarb in the supernatant is measured.

Data Analysis: The adsorption coefficient (Kd) is calculated for each soil. The Koc is then

calculated by normalizing Kd to the organic carbon content of the soil (Koc = (Kd / %OC) *

100).

Soil Degradation (Aerobic) (OECD Guideline 307)
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The rate of aerobic degradation of Prosulfocarb in soil is determined in a laboratory setting.

Principle: ¹⁴C-labeled Prosulfocarb is applied to fresh soil samples, which are then

incubated under controlled aerobic conditions (temperature, moisture, and darkness). The

decline of the parent compound and the formation of metabolites and ¹⁴CO₂ are monitored

over time.

Procedure:

Soil samples are treated with ¹⁴C-Prosulfocarb.

The treated soil is incubated in the dark at a constant temperature (e.g., 20 °C) and

moisture level (e.g., 40-60% of maximum water holding capacity).

A stream of CO₂-free, humidified air is passed through the incubation flasks to maintain

aerobic conditions.

Evolved ¹⁴CO₂ is trapped in a suitable absorbent (e.g., potassium hydroxide solution).

At various time intervals, soil samples are extracted and analyzed by techniques such as

HPLC with radiometric detection to determine the concentration of Prosulfocarb and its

degradation products.

Data Analysis: The dissipation half-life (DT₅₀) of Prosulfocarb is calculated using first-order

kinetics.

Visualizations
The following diagrams illustrate key aspects of Prosulfocarb's mode of action and a typical

experimental workflow for its environmental assessment.
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Prosulfocarb Inhibition

Click to download full resolution via product page

Caption: Mode of Action of Prosulfocarb: Inhibition of Very-Long-Chain Fatty Acid (VLCFA)

Elongase.
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Soil Degradation Study Workflow (OECD 307)

Soil Collection & Characterization

Soil Treatment & Incubation
(Controlled Conditions)
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Sampling at Predetermined
Time Intervals

t=0, 1, 3, 7, 14, 30... days

Trapping & Analysis of
Volatiles & ¹⁴CO₂

Soil Extraction

Analysis of Extracts
(HPLC, LC-MS)

Quantification of Parent
& Metabolites

Data Analysis
(Kinetics, DT₅₀)

Final Report

Click to download full resolution via product page

Caption: Experimental Workflow for a Prosulfocarb Soil Degradation Study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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